Cas no 2219419-14-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• CAS No: 2219419-14-2
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 6326706
• PubChem ID: 165734129
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• EN300-6492587
• 2219419-14-2
• 2243501-40-6
• EN300-1717276
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid
• (1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C22H21NO6/c1-28-20(26)22(10-13(11-22)19(24)25)23-21(27)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,23,27)(H,24,25)
• InChI Key： RJZOUNFRJVFHOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(C(=O)O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 395.13688739g/mol
• Monoisotopic Mass: 395.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2219419-14-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2219419-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both amino and carboxyl groups that are further modified with protective methoxycarbonyl (Moc) groups. The presence of a fluorenylmethoxycarbonyl moiety in its structure not only enhances its stability but also imparts unique electronic and steric properties, making it a valuable scaffold for drug design and development.

The fluorene core is a well-documented pharmacophore in medicinal chemistry, known for its ability to improve solubility, metabolic stability, and binding affinity to biological targets. In this particular compound, the fluorenylmethoxycarbonyl group serves as an effective protecting group for the amino function, allowing for selective modifications or reactions at other sites without interference. This dual-protection strategy is particularly useful in multi-step synthetic pathways where orthogonal reactions are required.

The cyclobutane ring in the molecule introduces rigidity, which can be advantageous in optimizing interactions with biological targets such as enzymes or receptors. The presence of two methoxycarbonyl (Moc) groups on the cyclobutane ring further enhances the compound's reactivity and stability under various chemical conditions. This structural motif is often employed in the synthesis of peptidomimetics and other bioactive molecules, where precise control over conformational space is critical.

Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules, making them more accessible for further investigation. The use of palladium-catalyzed cross-coupling reactions, for instance, has streamlined the introduction of aryl groups like fluorene into heterocyclic frameworks. Additionally, modern techniques in solid-phase synthesis have allowed for the rapid assembly of large libraries of derivatives, facilitating high-throughput screening for biological activity.

From a biological perspective, compounds featuring both amino and carboxyl functionalities are often explored as potential drug candidates due to their ability to engage multiple binding sites on target proteins. The fluorenylmethoxycarbonyl group can be selectively removed under mild acidic conditions, revealing the free amino group for further derivatization or coupling reactions. This feature makes the compound a versatile intermediate in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties.

Current research in this area has highlighted the potential of such molecules as inhibitors or modulators of key enzymes involved in metabolic pathways or signal transduction cascades. For example, derivatives of this compound have been investigated for their ability to interact with proteases or kinases, which are often implicated in diseases such as cancer or inflammatory disorders. The rigid cyclobutane core helps to define the orientation of key functional groups relative to potential binding pockets, thereby optimizing interactions with biological targets.

The protective groups employed in this molecule—specifically the fluorenylmethoxycarbonyl and methoxycarbonyl groups—play a crucial role in mediating reactivity during synthetic transformations. These groups can be selectively removed using appropriate conditions, allowing for controlled access to different functional forms of the molecule. Such flexibility is essential when designing multi-step synthetic routes that require sequential modifications at different sites.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(methoxycarbonyl)cyclobutane-1-carboxylic acid (CAS No. 2219419-14-2) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features—combining a rigid cyclobutane core with protected amino and carboxyl functionalities—make it an attractive scaffold for drug discovery efforts. With ongoing advancements in synthetic methodologies and an increasing understanding of biological targets, this compound holds significant potential as a precursor to novel bioactive molecules.